2-N,4-N-diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine
Overview
Description
“2-N,4-N-diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine” is a compound with the molecular formula C7H15N7 . It is a derivative of 1,3,5-triazine-2,4-diamine .
Molecular Structure Analysis
The molecular structure of “2-N,4-N-diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine” consists of a triazine ring with two nitrogen atoms substituted with ethyl groups and one nitrogen atom substituted with a hydrazine group .Physical And Chemical Properties Analysis
“2-N,4-N-diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine” is a powder with a melting point of 137-142°C . It has a molecular weight of 197.24 g/mol .Scientific Research Applications
Anticancer Agents
The compound has been used in the design and synthesis of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents . These compounds have demonstrated selective antiproliferative activity against triple negative MDA-MB231 breast cancer cells . The most active compound in the series inhibited MDA-MB231 breast cancer cell growth with a GI 50 value of 1 nM .
Antimicrobial Activity
The compound has been synthesized and evaluated for its antimicrobial activity . It has been tested against E. coli representing Gram-negative bacteria, S. aureus representing Gram-positive bacteria, and C. albicans representing fungi .
Herbicides and Polymer Photostabilisers
1,3,5-Triazines, a class of compounds to which our compound belongs, have been used in the production of herbicides and polymer photostabilisers .
Antitumor Properties
Some 1,3,5-triazines display important biological properties . For example, hexamethylmelamine (HMM, 1) and 2-amino- 4-morphlino- s -triazine ( 2) are used clinically due to their antitumor properties to treat lung breast and ovarian cancer, respectively .
Aromatase Inhibitory Activity
Significant aromatase inhibitory activity has been observed for 1,3,5-triazines of general structure .
Antitumor Activity in Human Cancer and Murine Leukemia Cell Lines
For the similar general structure, antitumor activity in human cancer and murine leukemia cell lines has been observed .
Safety and Hazards
properties
IUPAC Name |
2-N,4-N-diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N7/c1-3-9-5-11-6(10-4-2)13-7(12-5)14-8/h3-4,8H2,1-2H3,(H3,9,10,11,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGUQIRYCWKXNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=N1)NN)NCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40274788 |
Source
|
| Record name | N~2~,N~4~-Diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40274788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Diethyl-6-hydrazino-[1,3,5]triazine-2,4-diamine | |
CAS RN |
10421-98-4 |
Source
|
| Record name | NSC99855 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99855 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N~2~,N~4~-Diethyl-6-hydrazinyl-1,3,5-triazine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40274788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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